Cas no 2029364-65-4 (5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one)

5-Amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one is a fluorinated pyridinone derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a difluorobutyl side chain, which may enhance metabolic stability and bioavailability compared to non-fluorinated analogs. The amino and methyl substituents on the pyridinone core contribute to its versatility as a building block for drug discovery, particularly in the development of kinase inhibitors or enzyme modulators. The compound's well-defined heterocyclic framework offers opportunities for further functionalization, making it a valuable intermediate in synthetic organic chemistry. Its physicochemical properties, including moderate polarity due to the fluorine atoms, may improve membrane permeability in biologically active compounds.

5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one structure

2029364-65-4 structure

Product Name:5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one

CAS No:2029364-65-4

MF:C₁₀H₁₄F₂N₂O

MW:216.227769374847

CID:6020777

PubChem ID:165480839

Update Time:2025-05-26

5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one
- EN300-1111943
- 2029364-65-4
- Inchi： 1S/C10H14F2N2O/c1-7-5-10(15)14(6-8(7)13)4-2-3-9(11)12/h5-6,9H,2-4,13H2,1H3
- InChI Key： UJZSPOZIWPVDCC-UHFFFAOYSA-N
- SMILES： FC(CCCN1C(C=C(C)C(=C1)N)=O)F

Computed Properties

Exact Mass: 216.10741940g/mol
Monoisotopic Mass: 216.10741940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.3Å²

5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1111943-0.05g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1111943-0.1g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1111943-0.25g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1111943-0.5g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1111943-1.0g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4		1g	$1414.0	2023-06-10
Enamine	EN300-1111943-2.5g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1111943-5.0g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4		5g	$4102.0	2023-06-10
Enamine	EN300-1111943-10.0g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4		10g	$6082.0	2023-06-10
Enamine	EN300-1111943-1g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1111943-5g	5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one	2029364-65-4	95%	5g	$3065.0	2023-10-27

5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
3. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890

Additional information on 5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2029364-65-4)

In the rapidly evolving field of pharmaceutical and chemical research, 5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 2029364-65-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature for its dihydropyridinone core, is a subject of interest for researchers exploring novel therapeutic agents and biochemical pathways. Its difluorobutyl moiety and amino functional group contribute to its distinct reactivity and solubility profile, making it a valuable candidate for further study.

The molecular structure of 5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one features a 1,2-dihydropyridin-2-one scaffold, which is a common motif in medicinal chemistry. This scaffold is known for its versatility in drug design, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. Recent trends in AI-driven drug discovery have highlighted the importance of such compounds, as computational models predict their interactions with biological targets with high accuracy. Researchers are increasingly leveraging machine learning tools to optimize the synthesis and application of this compound, aligning with the growing demand for precision medicine.

One of the most frequently searched questions regarding CAS No. 2029364-65-4 is its potential role in cancer research. Preliminary studies suggest that derivatives of dihydropyridinone may exhibit antiproliferative effects, though further validation is required. Another hot topic is its applicability in neurodegenerative disease models, where its modulatory effects on specific protein aggregates are under investigation. These areas align with the broader scientific community's focus on targeted therapies and small molecule inhibitors, which dominate current literature and patent filings.

From a synthetic chemistry perspective, the incorporation of difluorobutyl groups into heterocyclic frameworks like 1,2-dihydropyridin-2-one is a challenging yet rewarding endeavor. The fluorine atoms enhance the compound's metabolic stability and bioavailability, addressing a key concern in drug development. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly routes for synthesizing such compounds, reflecting the industry's shift toward sustainable practices.

In summary, 5-amino-1-(4,4-difluorobutyl)-4-methyl-1,2-dihydropyridin-2-one represents a promising avenue for interdisciplinary research. Its structural features and potential applications resonate with contemporary themes like AI-aided drug design, targeted therapy, and sustainability. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing chemical innovation.